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Compound of Interest

1-Butyl-3-methylpyridinium
Compound Name:
Bromide

Cat. No.: B1254741

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of the ionic liquid 1-Butyl-3-methylpyridinium Bromide ([B3MPy][Br]). Due to its
unique characteristics, including thermal stability and utility as a solvent, this compound is of
significant interest in various research and development applications, from synthetic chemistry
to materials science. This document compiles available data on its fundamental properties,
outlines detailed experimental protocols for its synthesis and characterization, and presents
visual workflows to facilitate understanding and application in a laboratory setting.

Core Physicochemical Properties

1-Butyl-3-methylpyridinium Bromide is a quaternary ammonium salt consisting of a
pyridinium cation and a bromide anion. Its structure imparts properties typical of ionic liquids,
such as low vapor pressure and high thermal stability. While extensive experimental data for
this specific ionic liquid is not widely published, the following tables summarize its known
properties based on available information.

Table 1: General and Physical Properties of 1-Butyl-3-methylpyridinium Bromide
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Property Value Source(s)
Chemical Formula C10H16BrN [1]
Molecular Weight 230.14 g/mol [1]
CAS Number 26576-85-2 [1]
White to light yellow crystalline
Appearance (2]
powder
Melting Point 79 -86 °C [2][3]
Boiling Point Data not available
Experimental data not
) available. Can be determined
Density ) o [4]
using an oscillating U-tube
densimeter.
Experimental data not
Viscosity available. Can be determined

using a rotational rheometer.

Table 2: Solubility Profile of 1-Butyl-3-methylpyridinium Bromide

Solvent Solubility Notes
The polar nature of the
pyridinium cation and bromide
Water Soluble

anion facilitates solubility in

polar solvents like water.[5]

Organic Solvents

Generally soluble in polar

organic solvents.

Expected to be soluble in
alcohols and other polar
solvents. Specific quantitative
data is limited.[5]

Experimental Protocols
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Detailed methodologies are crucial for the synthesis and accurate characterization of ionic
liquids. The following sections provide established protocols for the preparation and analysis of
1-Butyl-3-methylpyridinium Bromide.

Synthesis of 1-Butyl-3-methylpyridinium Bromide

The synthesis of 1-Butyl-3-methylpyridinium Bromide is typically achieved through a
quaternization reaction between 3-methylpyridine (3-picoline) and 1-bromobutane.

Materials:

3-methylpyridine (3-picoline)

1-bromobutane (n-butyl bromide)

Deionized water (DIW)

Nitrogen gas supply

Double surface reactor with mechanical stirrer, condenser, thermocouple well, and dropping
funnel.

Procedure:

Equip a double surface reactor with a mechanical stirrer, a condenser, a thermocouple well,
and a dropping funnel.

o Purge the reactor with nitrogen gas throughout the entire procedure.

e Charge the reactor with 3-methylpyridine (465 Q).

» Heat the reactor to 79°C.

e Add n-butyl bromide (718 g) dropwise over a period of 4 hours.

 After the addition is complete, continue heating the reaction mixture at 80°C for 30 minutes.

o Add deionized water (500 mL) to the reaction mixture and then cool it.
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e Remove volatile components using a rotary evaporator.
» Add another portion of deionized water (500 g) and re-evaporate the volatiles.

 Finally, dilute the product with a small volume of deionized water to achieve the desired

concentration.
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Synthesis workflow for 1-Butyl-3-methylpyridinium Bromide.
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Determination of Physicochemical Properties

The density of ionic liquids is typically measured using a vibrating tube densimeter.
Apparatus:

 Vibrating tube densimeter (e.g., Anton Paar DMA series)

o Thermostat for temperature control

o Syringe for sample injection

Procedure:

o Calibrate the densimeter with dry air and deionized water at the desired temperature.
o Ensure the measuring cell is clean and dry.

« Inject the 1-Butyl-3-methylpyridinium Bromide sample into the measuring cell, avoiding
the formation of bubbles.

o Allow the sample to thermally equilibrate at the set temperature.
» Record the density reading provided by the instrument.

* Repeat the measurement at different temperatures as required.
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'
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Workflow for density measurement.

The dynamic viscosity of ionic liquids can be determined using a rotational rheometer.
Apparatus:

» Rotational rheometer with a suitable geometry (e.g., cone-plate or parallel-plate)

o Temperature control unit

o Sample loading tool
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Procedure:
o Set the desired temperature for the measurement.

e Place a small amount of the 1-Butyl-3-methylpyridinium Bromide sample onto the lower
plate of the rheometer.

o Lower the upper geometry to the correct gap setting, ensuring the sample fills the gap
completely without overflowing.

o Allow the sample to reach thermal equilibrium.

o Perform a shear rate sweep to determine the viscosity as a function of shear rate. For many
ionic liquids, the viscosity is Newtonian (independent of shear rate) over a wide range.

e Record the viscosity values.

» Repeat the measurements at different temperatures if necessary.
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Workflow for viscosity measurement.

Thermogravimetric analysis is used to determine the thermal stability and decomposition
temperature of a substance.

Apparatus:

o Thermogravimetric Analyzer (TGA)
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 Inert gas supply (e.g., Nitrogen)

e Sample pans

Procedure:

o Calibrate the TGA instrument for temperature and mass.

e Place a small, accurately weighed amount of 1-Butyl-3-methylpyridinium Bromide into a
TGA pan.

e Place the pan in the TGA furnace.

e Heat the sample under a controlled flow of inert gas (e.g., nitrogen) at a constant heating
rate (e.g., 10 °C/min) over a specified temperature range (e.g., from room temperature to
600 °C).

e Record the mass of the sample as a function of temperature.

e The onset of decomposition is typically determined as the temperature at which a significant
mass loss begins.
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Workflow for Thermogravimetric Analysis (TGA).

Disclaimer

The information provided in this technical guide is based on publicly available data and
established scientific protocols. While efforts have been made to ensure accuracy, specific
experimental values for some physicochemical properties of 1-Butyl-3-methylpyridinium
Bromide are not readily available in the literature. Researchers are advised to independently

verify properties and protocols for their specific applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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